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Compound of Interest

Compound Name: D-Lyxose-5-13C

CAS No.: 139657-61-7

Cat. No.: B583858

Get Quote

[label="Observation?

Finalizing Diagram Logic

I'm now completing the DOT diagram's logic, and I am adding the final protocol steps. The

protocol steps describe what actions to take based on observations in the DOT diagram. I'm

focusing on ensuring clear, unambiguous instructions that lead users to the desired outcome.

Adding Protocol Steps

I'm now integrating the final protocol steps into the DOT diagram, focusing on adding

actionable user instructions based on prior observations. These steps cover vacuum drying,

careful weighing, DMSO dissolution, sonication, and equilibration for NMR analysis, as well as

high concentration aqueous stock preparation.

Finalizing Solubility Protocols

I'm now integrating final protocol steps for aqueous stocks, adding actionable instructions

based on observations. These steps cover sonication and visual validation to ensure clarity. I
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also include the rationale behind the sonication step.

Integrating Final Diagram Elements

I'm now integrating the final visual and logical elements into the DOT diagram, meticulously

ensuring all nodes and edges align with the defined color palette, contrast rules, and maximum

width. I'm focusing on ensuring readability and clarity, so the user has a visual, step-by-step

guide.

Refining URL Citations

I'm now refining the URL citations, prioritizing the direct, clean URLs from the search results,

while avoiding redirect links. I'm ensuring all links are accessible and accurately reflect the

source of each reference.

Welcome to the Technical Support Center for Isotope-Labeled Carbohydrates. As a Senior

Application Scientist, I frequently encounter researchers facing challenges with the handling,

dissolution, and characterization of labeled monosaccharides.

D-Lyxose-5-13C is a rare, stable-isotope-labeled aldopentose critical for synthesizing

nucleoside analogs, immunostimulants, and probing metabolic pathways [1.6]. However, its

highly polar nature, stereochemical dynamics, and environmental sensitivity often lead to

perceived "solubility issues" that are actually artifacts of handling or solvent incompatibility.

This guide is designed to move beyond basic data sheets. It explores the causality behind

these physical behaviors and provides self-validating protocols to ensure your experiments

succeed.

Quick Reference: D-Lyxose-5-13C Solubility Profile
Before troubleshooting, verify that your target concentration aligns with the established

thermodynamic limits of the compound.
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Solvent System Solubility Limit
Causality & Preparation
Notes

Water (H₂O / D₂O) 50 mg/mL to 125 mg/mL

Highly soluble due to polar

hydroxyl groups[1].

Concentrations >50 mg/mL

require ultrasonic agitation to

disrupt the crystalline lattice[2].

Dimethyl Sulfoxide (DMSO) ~30 mg/mL

Soluble, but highly sensitive to

moisture[3]. Water ingress

disrupts solvent-solute

hydrogen bonding, causing

precipitation.

Ethanol (EtOH) Insoluble

Lacks sufficient hydrogen-bond

accepting/donating capacity to

solvate the highly polar

aldopentose structure[3].

Diagnostic Workflow: Solubility & Characterization
Issues
Use the following decision tree to rapidly diagnose the root cause of your solubility or analytical

issue.
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Solubility Issue Detected
(D-Lyxose-5-13C)

Which Solvent System?

Aqueous
(H2O, D2O)

Organic
(DMSO, EtOH)

Observation? Observation?

Clumping / Sticky Solid:
Hygroscopicity Issue

Dry under vacuum before weighing

 Does not dissolve easily

Clear, but NMR shifts change:
Anomeric Mutarotation
Equilibrate for 2-4 hrs

 Dissolves, but data varies

Turbidity in DMSO:
Water Contamination

Use fresh anhydrous DMSO-d6

 Precipitates in DMSO

Insoluble in EtOH:
Solvent Incompatibility

Switch to polar aprotic/aqueous

 Fails to dissolve in EtOH

Click to download full resolution via product page

Workflow for diagnosing and resolving D-Lyxose-5-13C solubility and NMR analysis issues.

Troubleshooting Guides & FAQs
Q1: Why does my D-Lyxose-5-13C form a sticky clump when I try to weigh it, leading to

incomplete dissolution in aqueous buffers? A1: This is a classic hygroscopicity issue. D-Lyxose

contains multiple highly polar hydroxyl groups that rapidly absorb atmospheric moisture[1].

The Causality: When the powder absorbs water from the air, it clumps. This drastically

reduces the exposed surface area, shifting the dissolution kinetics from seconds to hours.

Furthermore, the absorbed water mass leads to inaccurate weighing, meaning your actual

molarity is lower than calculated.

The Fix: Store the compound in a desiccator. If clumping has occurred, dry the vial under a

high vacuum over phosphorus pentoxide ( P2​O5​) for 2 hours before weighing.

Q2: I prepared a 30 mg/mL stock in DMSO-d6 for 13C NMR, but the solution became turbid

and precipitated over time. Is the sugar degrading? A2: No, the sugar is not degrading; your

solvent has likely been compromised by moisture contamination.
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The Causality: D-Lyxose is soluble in anhydrous DMSO up to ~30 mg/mL[3]. However,

DMSO is notoriously hygroscopic. When moisture enters the DMSO-d6, it competitively

binds to the solvent molecules, disrupting the delicate hydrogen-bonding network between

the sugar and the DMSO. This causes the sugar to crash out of solution[3].

The Fix: Always use fresh, sealed ampoules of anhydrous DMSO-d6 for stock preparation.

Q3: My 13C NMR spectrum shows multiple unexpected peaks around the C5 position, and the

peak integration changes if I run the sample immediately versus a few hours later. Is my

labeled compound impure? A3: Your compound is likely pure. You are observing Anomeric

Mutarotation.

The Causality: When D-Lyxose-5-13C is dissolved, it does not remain a single static

structure. It undergoes mutarotation, establishing a complex thermodynamic equilibrium

between its open-chain aldehyde form and its cyclic α/β -pyranose and α/β -furanose

forms[4][5][6]. Because the 13C label is at the C5 position, the chemical shift is highly

sensitive to the ring size (6-membered pyranose vs. 5-membered furanose). This dynamic

interconversion takes time to reach equilibrium.

The Fix: Allow the solution to equilibrate at room temperature for 2 to 4 hours before

acquiring NMR data.

Self-Validating Experimental Protocols
To ensure reproducibility, follow these standardized methodologies. Each protocol includes

built-in validation steps to confirm success before proceeding to downstream applications.

Protocol 1: Preparation of Anhydrous D-Lyxose-5-13C
Stock in DMSO-d6 for NMR
Objective: Achieve a stable 30 mg/mL solution without moisture-induced precipitation or

mutarotation artifacts.

Desiccation: Place the D-Lyxose-5-13C vial in a vacuum desiccator for 2 hours prior to use.

(Causality: Removes absorbed atmospheric moisture that causes clumping and inaccurate

molarity).
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Weighing: Rapidly weigh 15 mg of D-Lyxose-5-13C into a clean, dry glass vial. Perform this

step in a low-humidity environment or a glove box if possible.

Dissolution: Crack open a fresh ampoule of anhydrous DMSO-d6. Immediately add 0.5 mL to

the vial to achieve a 30 mg/mL concentration. (Causality: Exceeding 30 mg/mL in DMSO

pushes the thermodynamic limit, increasing the risk of spontaneous precipitation).

Agitation: Transfer to an NMR tube and sonicate for 5 minutes at room temperature.

Validation & Equilibration: Visually inspect the tube; it must be optically clear with no

suspended particles. Allow the tube to rest at room temperature for 3 hours before acquiring

the 13C NMR spectrum. (Causality: Ensures anomeric mutarotation reaches thermodynamic

equilibrium, providing stable and reproducible C5 peak integrations).

Protocol 2: Preparation of High-Concentration Aqueous
Stocks (up to 125 mg/mL)
Objective: Formulate a maximum-concentration aqueous stock for in vivo dosing or

biochemical assays.

Weighing: Weigh 125 mg of D-Lyxose-5-13C.

Solvent Addition: Add 1.0 mL of ultra-pure H2​O or D2​O .

Ultrasonic Agitation: Place the vial in an ultrasonic water bath for 10-15 minutes. (Causality:

While D-Lyxose is highly soluble in water, reaching the upper limit of 125 mg/mL requires

ultrasonic cavitation energy to efficiently break apart the dense crystalline lattice[2]).

Validation: Hold the vial against a dark background under a bright light. The solution must be

completely transparent. If micro-crystals or turbidity persist, warm the solution slightly to

30°C and sonicate for an additional 5 minutes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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